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Compound of Interest

Compound Name: Colladonin angelate

Cat. No.: B15388892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Colladonin angelate is a sesquiterpene coumarin, a class of natural products that has

garnered significant interest in cancer research due to the diverse biological activities exhibited

by its members. While direct studies on Colladonin angelate are limited, research on its

parent compound, Colladonin, and other related sesquiterpene coumarins from the Ferula

species suggests potential cytotoxic and anti-cancer properties. This document provides an

overview of the known data on Colladonin, outlines potential mechanisms of action based on

related compounds, and provides detailed experimental protocols for researchers interested in

investigating the anti-cancer effects of Colladonin angelate.

Data Presentation
Cytotoxicity of Colladonin
Quantitative data on the cytotoxic activity of Colladonin has been reported in colorectal cancer

cell lines. The half-maximal inhibitory concentration (IC50) values from a key study are

summarized in the table below. It is important to note that these values are for Colladonin, not

Colladonin angelate.
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Cell Line Cancer Type IC50 (µM) Reference

HCT116 Colorectal Carcinoma 15.1 [1]

HT-29
Colorectal

Adenocarcinoma
13.3 [1]

KM12 Colorectal Carcinoma 2.5 [1]

COLO 205
Colorectal

Adenocarcinoma
19 [1]

Postulated Mechanism of Action and Signaling
Pathways
Currently, there are no published studies detailing the specific mechanism of action or the

signaling pathways modulated by Colladonin angelate in cancer cells. However, based on the

activities of other sesquiterpene coumarins and natural compounds with anti-cancer properties,

several pathways are hypothesized to be relevant targets for investigation.

Induction of Apoptosis: Many natural products exert their anti-cancer effects by inducing

programmed cell death (apoptosis). This is a primary area for investigation with Colladonin
angelate. Key signaling pathways involved in apoptosis that could be modulated include:

The Intrinsic (Mitochondrial) Pathway: This pathway is regulated by the Bcl-2 family of

proteins and involves the release of cytochrome c from the mitochondria, leading to the

activation of caspase-9 and subsequently caspase-3.

The Extrinsic (Death Receptor) Pathway: This pathway is initiated by the binding of ligands

to death receptors on the cell surface, leading to the activation of caspase-8 and

subsequent executioner caspases.

Cell Cycle Arrest: Another common mechanism of anti-cancer agents is the induction of cell

cycle arrest, preventing cancer cells from proliferating. Investigation into the effects of

Colladonin angelate on key cell cycle regulatory proteins such as cyclins and cyclin-

dependent kinases (CDKs) is warranted.
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Inhibition of Pro-Survival Signaling Pathways: Several signaling pathways are constitutively

active in cancer cells, promoting their survival and proliferation. Potential pathways for

investigation include:

PI3K/Akt Pathway: This pathway is crucial for cell survival, growth, and proliferation.

MAPK/ERK Pathway: This pathway is involved in the regulation of cell proliferation,

differentiation, and survival.

NF-κB Signaling: This pathway plays a key role in inflammation and cell survival.

The following diagram illustrates a hypothetical signaling pathway for the induction of apoptosis

that could be investigated for Colladonin angelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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